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Compound of Interest

Compound Name: Peanut procyanidin A

Cat. No.: B15572635 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: A comprehensive overview of the physicochemical properties, biological activities,

molecular mechanisms, and relevant experimental methodologies for A-type procyanidins

sourced from peanuts.

Executive Summary
Procyanidins are a class of flavonoids, specifically condensed tannins, formed from catechin

and epicatechin monomer units.[1][2] A-type procyanidins, distinguished by an additional ether

linkage alongside the characteristic C-C bond between flavan-3-ol units, are notably abundant

in peanut skins.[3][4][5] This document provides a detailed examination of Peanut Procyanidin
A, focusing primarily on Procyanidin A1 and Procyanidin A2. It consolidates current research

on their chemical and physical characteristics, significant biological activities—including

antioxidant, anti-inflammatory, and anti-aging effects—and the underlying molecular signaling

pathways. Furthermore, this guide outlines detailed experimental protocols for extraction,

purification, and analysis, serving as a critical resource for researchers in pharmacology and

drug development.

Physicochemical Properties
Peanut skins are a primary source of A-type procyanidins, which are oligomeric compounds.

The fundamental A-type structures are dimers, such as Procyanidin A1 and Procyanidin A2.
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These compounds are polyphenolic and share the same molecular formula and weight but

differ in their stereochemistry.

Property Value Source

Compound Name
Procyanidin A1 / Procyanidin

A2

Molecular Formula C₃₀H₂₄O₁₂

Molecular Weight 576.5 g/mol

Class
Flavonoid, Proanthocyanidin

(A-type)

Appearance Brownish powder

Primary Source
Peanut Skins (Arachis

hypogaea)

Key Structural Feature

Composed of two epicatechin

units linked by a C4→C8 bond

and an additional C2→O→C7

ether bond.

Biological Activities and Therapeutic Potential
Procyanidin A exhibits a wide spectrum of biological activities, making it a compound of

significant interest for therapeutic applications. These activities are rooted in its potent

antioxidant and cell-signaling modulation capabilities.

Antioxidant Activity
Procyanidins are powerful scavengers of free radicals, with antioxidant capacities reported to

be significantly higher than those of Vitamin C and Vitamin E. This activity is crucial for

protecting cells against oxidative stress, a key factor in numerous degenerative diseases.

Peanut skin procyanidins, in particular, have demonstrated potent free radical scavenging

capabilities. They can effectively neutralize reactive oxygen species (ROS) and reactive

nitrogen species (RNS), thereby preventing oxidative damage to vital macromolecules like

DNA, lipids, and proteins.
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Anti-Inflammatory Effects
Procyanidin A2 has been shown to exert significant anti-inflammatory effects by suppressing

the production of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated

RAW264.7 macrophage cells. This includes the inhibition of pro-inflammatory cytokines like

tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6), as well as prostaglandin E2 (PGE2),

nitric oxide (NO), and reactive oxygen species (ROS). The underlying mechanism involves the

modulation of critical inflammatory signaling pathways.

Anti-Aging and Senescence Attenuation
Research has identified Procyanidin A1 isolated from peanut skin as a potent anti-aging agent.

Studies show it can prolong the replicative lifespan of yeast and attenuate cellular senescence

in mammalian cells. The mechanisms behind these effects are linked to its ability to mitigate

oxidative stress and induce autophagy, a cellular process for degrading and recycling damaged

components.

Anti-Cancer Properties
The polyphenolic compounds in peanut skin, particularly A-type procyanidins, have

demonstrated antiproliferative activity against cancer cells. Studies have shown that peanut

skin extract can reduce the viability of Jurkat leukemia cells, with A-type procyanidins being

identified as key bioactive molecules interacting with the cancer cells. Procyanidins, in general,

have been noted for their anticancer properties across various cancer types.
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Biological Effect Key Findings Model System
Procyanidin
Concentration

Anti-inflammatory

Suppressed LPS-

induced NO, PGE2,

TNF-α, IL-6, and ROS

production.

RAW264.7 cells 20, 40, 80 µM (PCA2)

Anti-aging

Alleviated Etoposide-

induced senescence

and ROS levels.

PC12 cells
1, 3, 10, 30 µM

(PCA1)

Anti-cancer
Reduced viability and

proliferation.
Jurkat leukemia cells

Not specified for pure

compound

Molecular Mechanisms and Signaling Pathways
Procyanidin A modulates several key intracellular signaling pathways to exert its biological

effects. Understanding these mechanisms is crucial for its development as a therapeutic agent.

NF-κB and MAPK Signaling Pathways (Anti-
inflammatory)
Procyanidin A2 inhibits inflammation by targeting the NF-κB and MAPK signaling cascades. In

LPS-stimulated macrophages, it decreases the phosphorylation of key proteins in the NF-κB

pathway (IKKα/β, IκBα, p65) and the MAPK pathway (p38, JNK, ERK), preventing the

translocation of NF-κB into the nucleus and subsequent transcription of pro-inflammatory

genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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